Cas no 887585-20-8 (Benzene,5-(bromomethyl)-1,2-difluoro-3-methoxy-)

• Product Name: Benzene,5-(bromomethyl)-1,2-difluoro-3-methoxy-
• CAS No: 887585-20-8
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• CID: 713406
• PubChem ID: 40427025
• Update Time: 2025-04-19

Benzene,5-(bromomethyl)-1,2-difluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,5-(bromomethyl)-1,2-difluoro-3-methoxy-
• 4-(Bromomethyl)-6-methoxy-1,2-difluorobenzene
• 5-(bromomethyl)-1,2-difluoro-3-methoxybenzene
• -&#8203
• (bromomethyl)&#8203
• 1,&#8203
• 2-&#8203
• 3-&#8203
• 5-&#8203
• difluoro-&#8203
• methoxybenzene
• DTXSID60654225
• AKOS015961008
• 887585-20-8
• AB21049

• MDL： MFCD04972456
• Inchi： 1S/C8H7BrF2O/c1-12-7-3-5(4-9)2-6(10)8(7)11/h2-3H,4H2,1H3
• InChI Key： YBSQDVSUHYQQLV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)OC)F)F

Computed Properties

• Exact Mass: 235.96500
• Monoisotopic Mass: 235.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.566
• Boiling Point: 238°C at 760 mmHg
• Flash Point: 117.4°C
• Refractive Index: 1.514
• PSA: 9.23000
• LogP: 2.86830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides